Cas no 182509-19-9 (trans-1-[(tert-butoxy)carbonyl]-4-methylpiperidine-2-carboxylic acid)

• Product Name: trans-1-[(tert-butoxy)carbonyl]-4-methylpiperidine-2-carboxylic acid
• CAS No: 182509-19-9
• MF: C₁₂H₂₁NO₄
• MDL: MFCD04114981
• CID: 1375462
• Update Time: 2025-05-20

trans-1-[(tert-butoxy)carbonyl]-4-methylpiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,2-Piperidinedicarboxylic acid, 4-methyl-, 1-(1,1-dimethylethyl) ester,(2R,4R)-rel-
• trans-N-Boc-4-methyl-pipecolinic acid
• trans-1-[(tert-butoxy)carbonyl]-4-methylpiperidine-2-carboxylic acid

• MDL： MFCD04114981

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on trans-1-[(tert-butoxy)carbonyl]-4-methylpiperidine-2-carboxylic acid

Introduction to trans-1-[(tert-butoxy)carbonyl]-4-methylpiperidine-2-carboxylic acid (CAS No. 182509-19-9)

trans-1-[(tert-butoxy)carbonyl]-4-methylpiperidine-2-carboxylic acid (CAS No. 182509-19-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Boc-protected 4-methylpiperidine-2-carboxylic acid, is a key intermediate in the synthesis of various bioactive molecules and therapeutic agents. Its unique structural features and chemical properties make it an essential building block in the development of novel drugs and therapeutic strategies.

The tert-butoxycarbonyl (Boc) protecting group in trans-1-[(tert-butoxy)carbonyl]-4-methylpiperidine-2-carboxylic acid plays a crucial role in controlling the reactivity and stability of the molecule during synthetic processes. The Boc group is widely used in organic synthesis to protect amino groups, ensuring that they do not participate in unwanted side reactions until the appropriate stage of synthesis. This protection strategy is particularly important in the synthesis of peptides and complex organic molecules, where precise control over reactivity is essential.

Recent advancements in medicinal chemistry have highlighted the potential of trans-1-[(tert-butoxy)carbonyl]-4-methylpiperidine-2-carboxylic acid in the development of new therapeutic agents. Studies have shown that this compound can be effectively utilized as a precursor for the synthesis of compounds with diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of trans-1-[(tert-butoxy)carbonyl]-4-methylpiperidine-2-carboxylic acid exhibit potent anti-inflammatory effects by modulating specific signaling pathways involved in inflammation.

In addition to its applications in drug discovery, trans-1-[(tert-butoxy)carbonyl]-4-methylpiperidine-2-carboxylic acid has also been explored for its potential use in the development of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes within the body. The Boc protecting group can be strategically designed to be cleaved under specific physiological conditions, releasing the active drug molecule at the desired site of action. This approach has been shown to improve drug delivery and reduce side effects, making it a valuable strategy in pharmaceutical research.

The synthetic versatility of trans-1-[(tert-butoxy)carbonyl]-4-methylpiperidine-2-carboxylic acid is further enhanced by its ability to undergo a wide range of chemical transformations. For example, it can be readily converted into various esters, amides, and other functionalized derivatives through standard synthetic methods. These derivatives can then be evaluated for their biological activities and potential therapeutic applications. A recent study published in Organic Letters reported the successful synthesis of several novel derivatives of trans-1-[(tert-butoxy)carbonyl]-4-methylpiperidine-2-carboxylic acid using palladium-catalyzed cross-coupling reactions, highlighting the compound's potential as a platform for developing new bioactive molecules.

The physical and chemical properties of trans-1-[(tert-butoxy)carbonyl]-4-methylpiperidine-2-carboxylic acid have been extensively characterized through various analytical techniques, including nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These studies have provided detailed insights into the molecular structure and conformational behavior of the compound, which are crucial for understanding its reactivity and biological activity. For instance, NMR spectroscopy has revealed that the Boc group imparts significant steric hindrance to the molecule, influencing its conformational flexibility and reactivity profile.

In conclusion, trans-1-[(tert-butoxy)carbonyl]-4-methylpiperidine-2-carboxylic acid (CAS No. 182509-19-9) is a highly valuable compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its synthetic versatility and biological potential, make it an essential building block for the development of novel drugs and therapeutic strategies. Ongoing research continues to explore new avenues for utilizing this compound, further solidifying its importance in the field.